6-hydroxy-N-(3-methylpyridin-2-yl)pyrimidine-4-carboxamide

• IUPAC Name: N-(3-methylpyridin-2-yl)-6-oxo-1H-pyrimidine-4-carboxamide
• InChI: InChI=1S/C11H10N4O2/c1-7-3-2-4-12-10(7)15-11(17)8-5-9(16)14-6-13-8/h2-6H,1H3,(H,12,15,17)(H,13,14,16)
• InChI Key: KFYMTQQWJDVAPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C2=CC(=O)NC=N2
• Molecular Formula: C11H10N4O2
• Molecular Weight: 230.22 g/mol

Description

The compound “6-hydroxy-N-(3-methylpyridin-2-yl)pyrimidine-4-carboxamide” belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group.

Synthesis Analysis

While specific synthesis methods for “6-hydroxy-N-(3-methylpyridin-2-yl)pyrimidine-4-carboxamide” are not available, there are general methods for the synthesis of pyrimidines. For instance, one method involves a reaction between easily available chalcones and benzamidine hydrochloride. Another method involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group.

Future Directions

Future research could focus on the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity. This could guide medicinal chemists to the best approach in the design of new pyrimidine compounds with different biological profiles.